Cas no 53645-68-4 (1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-phenyl-
• CAS No: 53645-68-4
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 356785
• PubChem ID: 12332537
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-phenyl-
• 1-methyl-4-phenylpyrazolo[3,4-d]pyrimidine
• 1-Methyl-4-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID30490738
• 53645-68-4

• Inchi： 1S/C12H10N4/c1-16-12-10(7-15-16)11(13-8-14-12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： WIVNFAGULSGUCF-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C=N1)=C(C1C=CC=CC=1)N=CN=2

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6